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Compound of Interest

Compound Name: Pulrodemstat besilate

Cat. No.: B606533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pulrodemstat (also known as CC-90011) is a potent, selective, and reversible oral inhibitor of

Lysine-Specific Demethylase 1 (LSD1/KDM1A), an enzyme that plays a crucial role in gene

expression regulation through histone demethylation.[1][2] Dysregulation of LSD1 is implicated

in various cancers, making it a significant target for therapeutic development.[1][3]

Pulrodemstat has demonstrated antiproliferative activity in various cancer cell lines, including

acute myeloid leukemia (AML) and small cell lung cancer (SCLC).[2]

These application notes provide detailed protocols for the preparation of Pulrodemstat
besilate stock solutions for use in cell culture experiments. Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.
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Property Value Reference

IUPAC Name

4-[2-(4-aminopiperidin-1-yl)-5-

(3-fluoro-4- methoxyphenyl)-1-

methyl-6-oxopyrimidin-4- yl]-2-

fluorobenzonitrile

[4]

Synonyms CC-90011, LSD1-IN-7 [4]

Molecular Formula C₃₀H₂₉F₂N₅O₅S [4][5]

Molecular Weight 609.64 g/mol [4][5]

Appearance Solid powder [4]

Solubility and Storage

Solvent Solubility
Recommended
Stock
Concentration

Storage of
Powder

Storage of
Stock Solution

DMSO

100 mg/mL

(164.03 mM)[4]

[6]

10-50 mM[7]
-20°C for up to 3

years[8]

-80°C for up to 1

year[6][7][8]

Water Insoluble Not Applicable

Ethanol Insoluble Not Applicable

Experimental Protocols
Protocol 1: Preparation of a 10 mM Pulrodemstat
Besilate Stock Solution in DMSO
Materials:

Pulrodemstat besilate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-handling of Powder: Before opening the vial, centrifuge the Pulrodemstat besilate
powder to collect all the material at the bottom of the tube. This is especially important for

small quantities that may adhere to the cap or walls during shipping.

Calculation of Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Pulrodemstat besilate needed.

Molecular Weight (MW) = 609.64 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x MW x V = 0.010 mol/L x 609.64 g/mol x 0.001 L = 0.0060964 g = 6.0964

mg

Weighing the Compound: Accurately weigh out approximately 6.1 mg of Pulrodemstat
besilate powder and place it in a sterile microcentrifuge tube.

Dissolving in DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing

the powder.

Ensuring Complete Dissolution: Vortex the solution thoroughly until the powder is completely

dissolved. If necessary, sonication can be used to aid dissolution.[7][8] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b606533?utm_src=pdf-body
https://www.benchchem.com/product/b606533?utm_src=pdf-body
https://www.benchchem.com/product/b606533?utm_src=pdf-body
https://www.benchchem.com/product/b606533?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Ensuring_Reproducibility_in_Pulrodemstat_Based_Research.pdf
https://www.targetmol.com/compound/pulrodemstat%20benzenesulfonate
https://www.selleckchem.com/products/cc-90011.html
https://www.benchchem.com/pdf/Technical_Support_Center_Ensuring_Reproducibility_in_Pulrodemstat_Based_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots of the stock solution at -80°C for long-term storage (up to one

year).[6][7][8] For short-term storage, aliquots can be kept at -20°C for up to one month.[6][9]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM Pulrodemstat besilate stock solution in DMSO

Sterile cell culture medium (with or without serum, as required by the specific cell line and

experiment)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM Pulrodemstat besilate stock

solution at room temperature.

Serial Dilutions: Prepare serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment (e.g., 0.01, 0.1, 1 µM).[7]

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically ≤ 0.1%, to minimize solvent-induced effects on the cells.[7]

Example Dilution for a 1 µM working solution: To prepare 1 mL of a 1 µM working solution

from a 10 mM stock, you would perform a 1:10,000 dilution. This can be achieved by

adding 0.1 µL of the 10 mM stock to 999.9 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the Pulrodemstat
besilate working solution.
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Immediate Use: It is recommended to prepare fresh working solutions immediately before

each experiment to ensure the stability and activity of the compound.[7]

Troubleshooting Precipitation: If precipitation is observed upon dilution in serum-containing

medium, try preparing an intermediate dilution in a serum-free medium before adding it to

the final, serum-containing medium.[7]
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Experimental Workflow for Preparing Pulrodemstat Besilate Stock Solutions
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Caption: Workflow for preparing Pulrodemstat besilate stock and working solutions.
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Pulrodemstat Mechanism of Action
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Caption: Pulrodemstat inhibits LSD1, preventing demethylation of H3K4me1/2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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